Cas no 1267626-72-1 (methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine)

• Product Name: methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine
• CAS No: 1267626-72-1
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6060101
• PubChem ID: 82230026
• Update Time: 2025-10-18

methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine
• methyl[(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methyl]amine
• EN300-1850289
• 1267626-72-1

• Inchi： 1S/C11H16N2O/c1-12-8-9-3-4-11-10(7-9)13(2)5-6-14-11/h3-4,7,12H,5-6,8H2,1-2H3
• InChI Key： HOLBNUMGHKRPNG-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C=C(CNC)C=CC1=2

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5Ų

Additional information on methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine

Methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine (CAS No. 1267626-72-1): A Comprehensive Overview

Methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine, identified by its CAS number 1267626-72-1, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the benzoxazine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl moiety, contribute to its unique chemical properties and biological interactions.

The benzoxazine scaffold is known for its stability and versatility in drug design. It is often incorporated into molecules to enhance binding affinity and metabolic stability. In the case of methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine, the presence of a methyl group at the 4-position and the dihydro substitution at the 3 and 4 positions further modulate its reactivity and interaction with biological targets. These structural elements are critical in determining its pharmacological profile and potential applications.

Recent research has highlighted the importance of benzoxazine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine contributes to its ability to interact with various biological pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been particularly interested in its interaction with enzymes and receptors involved in disease pathways. For instance, studies suggest that it may interfere with key enzymatic processes by acting as a competitive inhibitor or by modulating receptor activity. These interactions could be harnessed to develop treatments for a variety of conditions.

The synthesis of methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methyl group and the dihydro substitution necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

In vitro studies have provided valuable insights into the biological activity of this compound. Researchers have observed notable effects on cell proliferation, apoptosis, and inflammation markers when using methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)methylamine in experimental models. These findings support its potential as a therapeutic agent and justify further exploration into its mechanisms of action.

The compound's stability under various conditions is another critical factor that influences its suitability for pharmaceutical applications. Stability studies have shown that it maintains its integrity under standard storage conditions but may degrade when exposed to extreme temperatures or light. Understanding these degradation pathways is essential for formulating stable drug products that retain efficacy over time.

Ethical considerations are also paramount in the development of new pharmaceuticals. Researchers must ensure that their studies are conducted responsibly, with appropriate safeguards to protect human subjects and the environment. The synthesis and handling of methyl(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yll)methylamine must adhere to strict regulatory guidelines to minimize risks associated with chemical exposure.

The future prospects for methyl(4-methyl)-3-hydroxybutylmethylene)dimethoxyphenyl)methanol are promising given the growing interest in benzoxazine derivatives as therapeutic agents. Ongoing research aims to elucidate its full pharmacological profile and explore new applications in medicine. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable treatments for patients worldwide.

In conclusion, methyl(4-methyl)-3-hydroxybutylmethylene)dimethoxyphenyl)methanol (CAS No. 1267626721) represents an exciting area of research with significant potential for medical applications. Its unique structural features and demonstrated biological activities make it a valuable compound for further study. As our understanding of its properties continues to grow, so too will its potential contributions to human health.